6-Ethenylquinoline
Overview
Description
Synthesis Analysis
The synthesis of quinoline and its derivatives from α,β-unsaturated aldehydes has been summarized . The review highlights the advances in this area over the past 15 years, with particular attention focused on the use of catalytic systems, synthetic advantages, and mechanistic aspects of the reactions .Molecular Structure Analysis
The molecular formula of 6-Ethenylquinoline is C11H9N . The presence of the double ring structure and a heteroatom (N) in molecules of quinolines allows these compounds to be successfully employed in various transformations .Chemical Reactions Analysis
Quinolines, containing a nitrogen group, exhibit important biological activities, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and anti-inflammatory effects . They are used extensively in the treatment of urinary tract, respiratory, and bone joint infections as well as sexually transmitted diseases, pneumonia, prostatitis, and acute bronchitis .Physical And Chemical Properties Analysis
The molecular weight of this compound is 155.20 g/mol . It has a topological polar surface area of 12.9 Ų and a complexity of 164 .Scientific Research Applications
Antioxidant in Animal Feed : Ethoxyquin (6-ethoxy-1,2-dihydro-2,2,4-trimethylquinoline) is used as an antioxidant in animal feed to protect against lipid peroxidation. It is not used in food for human consumption except for certain spices, but can pass from feed to farmed fish, poultry, and eggs (Blaszczyk et al., 2013).
8-Aminoquinoline Therapy for Latent Malaria : The 8-aminoquinolines, a class of compounds related to quinolines, have been used in the treatment of latent malaria, showcasing the potential of quinoline derivatives in medical applications (Baird, 2019).
OLED Performance : Chloro and fluor substituted Zn(II) 8-hydroxyquinolinates, derivatives of quinoline, have shown promise in organic light-emitting diodes (OLEDs), indicating the role of quinoline compounds in enhancing OLED performances (Huo et al., 2015).
Antibacterial Properties : 6,7- and 7,8-disubstituted 1-alkyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids have been studied for their antibacterial activity, demonstrating the potential of quinoline derivatives in developing new antibacterial agents (Koga et al., 1980).
Mitochondrial Respiratory Chain Inhibition : Ethoxyquin has been found to inhibit oxygen uptake in rat renal cortex homogenates and mitochondrial preparations, suggesting its impact on the mitochondrial respiratory chain (Reyes et al., 1995).
DNA Damage Studies : Ethoxyquin has been studied for its potential to cause DNA damage in human lymphocytes, highlighting concerns regarding its genotoxic effects (Blaszczyk, 2006).
Protective Effect in Neurodegeneration Models : A novel dihydroquinoline compound, based on ethoxyquin, has shown potential in protecting against oxidative stress-mediated cellular degeneration in various in vitro and in vivo models, indicating the therapeutic potential of quinoline derivatives in neurodegenerative diseases (Lockhart et al., 2001).
Antileishmanial Activity : Styrylquinoline-type compounds have been synthesized and evaluated for their antileishmanial activity, both in vitro and in vivo, demonstrating the utility of quinoline derivatives in developing treatments for leishmaniasis (Petro-Buelvas et al., 2021).
Mechanism of Action
Target of Action
6-Ethenylquinoline is an aromatic heterocyclic compound that primarily targets enzymes like cytochrome P450 . Cytochrome P450 enzymes play a crucial role in the metabolism of drugs and the synthesis of cholesterol, steroids, and other lipids.
Mode of Action
It is known to inhibit the activity of its target enzymes, which can lead to changes in the metabolic processes that these enzymes are involved in .
Pharmacokinetics
Its metabolism is likely to involve cytochrome P450 enzymes, given its known interaction with these enzymes .
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific context of its use. As an inhibitor of cytochrome P450 enzymes, it could potentially affect the metabolism of other drugs or substances that are substrates of these enzymes. This could lead to changes in the efficacy or toxicity of these substances .
Future Directions
properties
IUPAC Name |
6-ethenylquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N/c1-2-9-5-6-11-10(8-9)4-3-7-12-11/h2-8H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBFCGFOMLOEOBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC1=CC2=C(C=C1)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60727165 | |
Record name | 6-Ethenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60727165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
651025-06-8 | |
Record name | 6-Ethenylquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60727165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-ethenylquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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